Iriversical

• CAS RN: 88478-01-7
• Molecular Formula: C31H52O3
• Molecular Weight: 472.74
• IUPAC Name: (2Z)-2-[(2R,3S,4S)-4-hydroxy-2-(3-hydroxypropyl)-3,4-dimethyl-3-[(3E,7E)-4,8,12-trimethyl-11-methylidenetrideca-3,7-dienyl]cyclohexylidene]propanal
• InChI: InChI=1S/C31H52O3/c1-23(2)26(5)17-16-25(4)13-9-12-24(3)14-10-19-30(7)29(15-11-21-32)28(27(6)22-33)18-20-31(30,8)34/h13-14,22-23,29,32,34H,5,9-12,15-21H2,1-4,6-8H3/b24-14+,25-13+,28-27-/t29-,30+,31+/m1/s1
• SMILES: CC(C)C(=C)CCC(=CCCC(=CCCC1(C(C(=C(C)C=O)CCC1(C)O)CCCO)C)C)C

Description

Iriversical is a natural product found in Iris versicolor with data available.

Scientific Research Applications

1. Enhancing Educational Impact through Research Communities

• The Science Education Alliance–Phage Hunters Advancing Genomics and Evolutionary Science (SEA-PHAGES) program exemplifies an inclusive Research Education Community (iREC). It demonstrates that broad student engagement in authentic science can increase access to research experiences, persistence in STEM fields, and scientific productivity for both students and faculty. This approach is particularly effective in engaging undergraduate students early in their college education, fostering a strong sense of project ownership, scientific community values, science identity, and networking (Hanauer et al., 2017).

2. Advanced Characterization of Stem Cells

• Vibrational spectroscopic techniques like Raman and infrared (IR) spectroscopy have seen significant growth in biological and biomedical research. These label-free techniques provide intrinsic chemical information of biological samples at various resolutions. Their application in stem cell research addresses major challenges and advances knowledge in the field, necessitating further technological and scientific developments (Chan & Lieu, 2009).

3. Data Management in Radiation Protection Research

• The transformation of research data from by-products to valuable informational resources is crucial in scientific research. Digital data repositories have become vital in sharing, accessing, reusing, and validating data. This shift in perspective highlights the importance of data in scientific research and education, as seen in the case study of the Institute of Radiation Protection and Dosimetry (Razuck, 2020).

4. Facilitating Multidisciplinary Collaboration

• The Interaction Room (IR) method is proposed to enhance collaboration in complex scientific computing projects, including Machine Learning (ML) and High-Performance Computing (HPC). IR employs annotated drawings to improve understanding and identify critical aspects of a project, aiding communication between experts in various fields (Book et al., 2022).

5. Advances in Medical Image Registration

• The field of medical Image Registration (IR) has evolved with the use of metaheuristics like evolutionary algorithms. These modern search methods efficiently navigate complex solution spaces, offering significant improvements over traditional numerical optimization methods. This has led to advancements in feature-based medical IR methods (Damas et al., 2011).